![molecular formula C18H25FN2O2 B5293559 N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide](/img/structure/B5293559.png)
N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide
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Overview
Description
N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide, also known as FUB-PB22, is a synthetic cannabinoid that has gained attention in recent years due to its potential use as a research chemical. This compound belongs to the family of indole-based synthetic cannabinoids, which are known to bind to the CB1 and CB2 receptors in the body.
Mechanism of Action
N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system in the body. When this compound binds to these receptors, it can produce a range of effects, including altered perception, mood, and appetite. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include changes in heart rate, blood pressure, and body temperature, as well as alterations in neurotransmitter levels in the brain. This compound has also been shown to produce behavioral effects such as sedation and hypothermia.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide in laboratory experiments is its high potency, which allows for precise dosing and reliable results. However, the use of this compound in research also has limitations, including the potential for toxicity and the lack of long-term safety data. Researchers must take appropriate precautions when handling this compound and should only use it in accordance with established safety guidelines.
Future Directions
There are several potential future directions for research involving N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide. One area of interest is the development of new synthetic cannabinoids that have improved therapeutic potential and reduced side effects. Additionally, researchers may investigate the potential of this compound as a tool for studying the endocannabinoid system and its role in various physiological processes. Finally, further studies may be conducted to better understand the long-term safety and toxicity of this compound.
Synthesis Methods
N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide can be synthesized through a multi-step process that involves the condensation of 5-fluoro-2-methoxybenzylamine with 3-methyl-2-butenal, followed by the addition of pyrrolidine and subsequent purification. The synthesis of this compound requires specialized equipment and expertise, and should only be performed by trained professionals in a controlled laboratory setting.
Scientific Research Applications
N-{[1-(5-fluoro-2-methoxybenzyl)pyrrolidin-3-yl]methyl}-3-methylbut-2-enamide has been used in scientific research to study the effects of synthetic cannabinoids on the body. Specifically, researchers have investigated the binding affinity of this compound to the CB1 and CB2 receptors, as well as its potential as a therapeutic agent for conditions such as chronic pain and anxiety.
properties
IUPAC Name |
N-[[1-[(5-fluoro-2-methoxyphenyl)methyl]pyrrolidin-3-yl]methyl]-3-methylbut-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O2/c1-13(2)8-18(22)20-10-14-6-7-21(11-14)12-15-9-16(19)4-5-17(15)23-3/h4-5,8-9,14H,6-7,10-12H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHYEHWFAQXNNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)NCC1CCN(C1)CC2=C(C=CC(=C2)F)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.